Cas no 209983-96-0 ((3S)-3-amino-1-methylazepan-2-one)

(3S)-3-Amino-1-methylazepan-2-one is a chiral lactam derivative featuring a seven-membered azepane ring with an amino substituent at the stereospecific (3S) position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid lactam scaffold and stereocenter make it useful for constructing structurally diverse compounds with potential biological activity. The presence of both an amino group and a carbonyl functionality allows for further derivatization, enabling applications in peptidomimetics and heterocyclic chemistry. The methyl group at the 1-position enhances stability while maintaining reactivity for selective modifications. This compound is typically handled under controlled conditions due to its sensitivity.
(3S)-3-amino-1-methylazepan-2-one structure
209983-96-0 structure
Product Name:(3S)-3-amino-1-methylazepan-2-one
CAS No:209983-96-0
MF:C7H14N2O
MW:142.198861598969
MDL:MFCD01861210
CID:910905
PubChem ID:14003483
Update Time:2025-05-27

(3S)-3-amino-1-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-1-methylazepan-2-one
    • (3S)-3-amino-1-methyl-azepan-2-one
    • (S)-3-AMINO-1-METHYL-AZEPAN-2-ONE
    • C7H14N2O
    • L-2-Amino-cycloheptalactam
    • L-alpha-Amino-omega-methyl-1-caprolactam
    • 3S)-3-Amino-1-methylazepan-2-one
    • (3S)-3-amino-1-methylazepan-2-one
    • CS-0172444
    • 2H-Azepin-2-one, 3-aminohexahydro-1-methyl-, (3S)-
    • DTXSID50554068
    • A815069
    • EN300-7417334
    • A13067
    • AS-38358
    • (S)-3-amino-1-methyl-azepan-2-one, AldrichCPR
    • (3S)-3-azanyl-1-methyl-azepan-2-one
    • MFCD01861210
    • GSUTYTQBQFQORF-LURJTMIESA-N
    • l-alpha-amino-epsilon-n-methyl-caprolactam
    • Q-103177
    • SCHEMBL1189733
    • 209983-96-0
    • (3S)-3-amino-1-methylhexahydro-2H-azepin-2-one
    • (3S)-3-amino-1-methyl-2-azepanone
    • DA-18346
    • AKOS006345953
    • MDL： MFCD01861210
    • Inchi： 1S/C7H14N2O/c1-9-5-3-2-4-6(8)7(9)10/h6H,2-5,8H2,1H3/t6-/m0/s1
    • InChI Key： GSUTYTQBQFQORF-LURJTMIESA-N
    • SMILES： O=C1[C@H](CCCCN1C)N

Computed Properties

  • Exact Mass: 142.11100
  • Monoisotopic Mass: 142.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.020
  • Boiling Point: 274 ºC
  • Flash Point: 119 ºC
  • Refractive Index: 1.48
  • PSA: 46.33000
  • LogP: 0.59420

(3S)-3-amino-1-methylazepan-2-one Security Information

(3S)-3-amino-1-methylazepan-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(3S)-3-amino-1-methylazepan-2-one Pricemore >>

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